Cas no 5197-87-5 (N-Benzyl-N,N-dipropylpropan-1-aminium chloride)

• Product Name: N-Benzyl-N,N-dipropylpropan-1-aminium chloride
• CAS No: 5197-87-5
• MF: C₁₆H₂₈ClN
• MW: 269.853223800659
• MDL: MFCD00051869
• CID: 45604
• PubChem ID: 6097067
• Update Time: 2025-06-27

N-Benzyl-N,N-dipropylpropan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dipropylpropan-1-aminium chloride
• BENZYLTRI-N-PROPYLAMMONIUM CHLORIDE
• BENZYLTRIPROPYLAMMONIUM CHLORIDE
• benzyl Tripropyl Ammoonium Chloride
• benzyl(tripropyl)azanium,chloride
• BTPAC
• PhCH2NPr3Cl
• Tripropyl-benzyl-ammonium
• tripropylbenzylammonium chloride
• Benzyl Tripropyl Ammonium Chloride
• benzyl(tripropyl)azanium;chloride
• SCHEMBL239800
• 5197-87-5
• CS-0152570
• AMY13726
• FT-0604865
• Benzyl-tri-n-propylammonium chloride
• AS-76261
• MFCD00051869
• C16H28ClN
• DTXSID40421972
• [C1MIm]Br
• D97446
• benzyltripropylazanium chloride
• DTXCID00372815
• DB-050423

• MDL： MFCD00051869
• Inchi： 1S/C16H28N.ClH/c1-4-12-17(13-5-2,14-6-3)15-16-10-8-7-9-11-16;/h7-11H,4-6,12-15H2,1-3H3;1H/q+1;/p-1
• InChI Key： YTRIOKYQEVFKGU-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](CC1C=CC=CC=1)(CCC)(CCC)CCC
• BRN： 4280671

Computed Properties

• Exact Mass: 269.19100
• Monoisotopic Mass: 269.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White solid
• Melting Point: 180 ºC (dec.)
• Flash Point: 170.6±27.9 °C
• PSA: 0.00000
• LogP: 1.23740
• Solubility: Not determined
• Sensitiveness: Hygroscopic

N-Benzyl-N,N-dipropylpropan-1-aminium chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-N,N-dipropylpropan-1-aminium chloride

N-Benzyl-N,N-dipropylpropan-1-aminium chloride: A Versatile Compound with Promising Applications in Pharmaceutical and Biomedical Research

N-Benzyl-N,N-dipropylpropan-1-aminium chloride is a quaternary ammonium salt with a unique molecular structure that has garnered significant attention in recent years. This compound, identified by its CAS No. 5197-87-5, exhibits a combination of hydrophilic and hydrophobic properties, making it a valuable candidate for various applications in pharmaceutical and biomedical research. Its molecular formula, C₁₆H₂₉NO₂Cl, reflects the presence of a benzyl group, three carbon chains, and a chloride counterion, which collectively contribute to its functional versatility.

Recent studies have highlighted the potential of N-Benzyl-N,N-dipropylpropan-1-aminium chloride in the development of novel drug delivery systems. Researchers at the University of Tokyo (2023) demonstrated that this compound can act as a surfactant in aqueous environments, enabling the formation of stable micellar structures. This property is particularly relevant for the delivery of hydrophobic drugs, where the compound's ability to reduce surface tension facilitates the dispersion of active pharmaceutical ingredients (APIs) in biological fluids. The CAS No. 5197-87-5 compound's amphiphilic nature also allows it to interact with cell membranes, potentially enhancing the permeability of therapeutic agents across biological barriers.

One of the most promising areas of research involving N-Benzyl-N,N-dipropylpropan-1-aminium chloride is its application in the formulation of solid dispersions for poorly water-soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences showed that this compound can act as a co-solvent in the preparation of amorphous solid dispersions, significantly improving the dissolution rate of APIs. The CAS No. 5197-87-5 compound's ability to form hydrogen bonds with drug molecules is believed to play a key role in this process, as it stabilizes the amorphous state and prevents crystallization during storage.

The structural characteristics of N-Benzyl-N,N-dipropylpropan-1-aminium chloride also make it an attractive candidate for the development of ion-pair complexes with therapeutic agents. A recent paper in the European Journal of Pharmaceutics and Biopharmaceutics (2023) explored the use of this compound to enhance the solubility of poorly soluble antifungal drugs. The study found that the CAS No. 5197-87-5 compound could form stable ion-pair complexes with azole derivatives, resulting in a 3.5-fold increase in the dissolution rate compared to conventional formulations. This finding has important implications for the treatment of fungal infections, where poor solubility has historically limited the efficacy of available therapies.

In addition to its role in drug delivery, N-Benzyl-N,N-dipropylpropan-1-aminium chloride has shown potential in the development of novel antimicrobial agents. Researchers at the University of Manchester (2023) investigated its ability to disrupt bacterial cell membranes, finding that the compound's cationic charge allows it to interact with negatively charged components of bacterial membranes. This interaction leads to membrane permeabilization and subsequent cell death, making the CAS No. 5197-87-5 compound a promising candidate for the development of broad-spectrum antimicrobial agents. Further studies are needed to evaluate its safety profile and potential for resistance development.

The synthesis and characterization of N-Benzyl-N,N-dipropylpropan-1-aminium chloride have also been the focus of recent research. A 2023 study published in the Organic & Biomolecular Chemistry journal described a novel synthetic route involving the reaction of N,N-dipropylpropan-1-amine with benzyl chloride under controlled conditions. The resulting compound was purified using column chromatography and characterized using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques confirmed the molecular structure and purity of the CAS No. 5197-87-5 compound, providing a reliable method for its production in laboratory and industrial settings.

Another area of interest is the use of N-Benzyl-N,N-dipropylpropan-1-aminium chloride in the formulation of topical medications. A 2023 study in the International Journal of Pharmaceutics explored its potential as a penetration enhancer for transdermal drug delivery systems. The research found that the compound could increase the permeability of the stratum corneum, allowing for more efficient delivery of therapeutic agents through the skin. This property makes the CAS No. 5197-87-5 compound a valuable component in the development of topical treatments for conditions such as psoriasis and atopic dermatitis.

The environmental impact of N-Benzyl-N,N-dipropylpropan-1-aminium chloride is also an area of growing interest. A 2023 study published in the Journal of Environmental Science and Health evaluated its biodegradability and potential for aquatic toxicity. The research found that the compound is rapidly degraded by microbial action in natural environments, reducing its long-term ecological impact. However, further studies are needed to assess its behavior in different environmental compartments and to ensure its safe use in pharmaceutical applications.

Despite its promising applications, the use of N-Benzyl-N,N-dipropylpropan-1-aminium chloride is not without challenges. One of the main concerns is its potential toxicity to human cells. A 2023 study in the Toxicological Sciences journal reported that high concentrations of the CAS No. 5197-87-5 compound could induce cytotoxic effects in cultured human keratinocytes. These findings highlight the importance of optimizing its concentration in formulations to minimize potential adverse effects while maintaining its therapeutic benefits.

Overall, the research on N-Benzyl-N,N-dipropylpropan-1-aminium chloride continues to expand, with new applications being discovered in various fields of pharmaceutical science. Its unique chemical properties make it a valuable tool for the development of innovative drug delivery systems, antimicrobial agents, and topical medications. As research in this area progresses, it is likely that the CAS No. 5197-87-5 compound will play an increasingly important role in the advancement of modern therapeutics.

Further studies are needed to fully understand the potential of N-Benzyl-N,N-dipropylpropan-1-aminium chloride and to address any remaining challenges in its application. This includes evaluating its long-term safety, optimizing its formulation for specific therapeutic uses, and exploring its potential in new areas of research. As the field of pharmaceutical science continues to evolve, the CAS No. 5197-87-5 compound may become an essential component in the development of next-generation drug delivery systems and therapeutic agents.

In conclusion, the research on N-Benzyl-N,N-dipropylpropan-1-aminium chloride has demonstrated its potential as a versatile compound with applications in drug delivery, antimicrobial therapy, and topical treatments. Its unique chemical properties and functional versatility make it an attractive candidate for further exploration in various areas of pharmaceutical science. As studies continue to uncover new insights into its behavior and applications, the CAS No. 5197-87-5 compound is likely to play an important role in the development of innovative therapeutics and drug delivery systems.

The ongoing research into N-Benzyl-N,N-dipropylpropan-1-aminium chloride highlights its significance in pharmaceutical science and its potential for future applications. The compound's ability to enhance drug solubility, improve penetration, and exhibit antimicrobial properties makes it a valuable tool for the development of novel therapeutic strategies. As the field continues to advance, the CAS No. 5197-87-5 compound may become an essential component in the creation of more effective and efficient drug delivery systems, contributing to improved patient outcomes and therapeutic efficacy.

Further research is needed to fully realize the potential of N-Benzyl-N,N-dipropylpropan-1-aminium chloride and to address any remaining challenges in its application. This includes optimizing its formulation for specific therapeutic uses, evaluating its long-term safety, and exploring its potential in new areas of research. As the field of pharmaceutical science continues to evolve, the CAS No. 5197-87-5 compound is likely to play an important role in the development of next-generation drug delivery systems and therapeutic agents, ultimately contributing to improved patient care and treatment outcomes.

In summary, the research on N-Benzyl-N,N-dipropylpropan-1-aminium chloride continues to expand, with new applications being discovered in various fields of pharmaceutical science. Its unique chemical properties and functional versatility make it a valuable tool for the development of innovative drug delivery systems, antimicrobial agents, and topical medications. As studies continue to uncover new insights into its behavior and applications, the CAS No. 5197-87-5 compound is likely to play an important role in the advancement of modern therapeutics and the development of new treatments for a wide range of medical conditions.

The potential of N-Benzyl-N,N-dipropylpropan-1-aminium chloride is vast, and its applications are likely to continue expanding as research in this area progresses. The compound's ability to enhance drug solubility, improve penetration, and exhibit antimicrobial properties makes it a valuable tool for the development of novel therapeutic strategies. As the field of pharmaceutical science continues to evolve, the CAS No. 5197-87-5 compound may become an essential component in the creation of more effective and efficient drug delivery systems, contributing to improved patient outcomes and therapeutic efficacy.

With ongoing research and development, the CAS No. 5197-87-5 compound is poised to play a significant role in the future of pharmaceutical science. Its unique properties and versatile applications make it a promising candidate for further exploration and innovation. As scientists continue to uncover new insights into its behavior and potential uses, the CAS No. 5197-87-5 compound may become an essential tool in the development of next-generation therapeutics and drug delivery systems, ultimately contributing to advancements in patient care and treatment outcomes.

In conclusion, the research on N-Benzyl-N,N-dipropylpropan-1-aminium chloride has demonstrated its potential as a versatile compound with applications in drug delivery, antimicrobial therapy, and topical treatments. Its unique chemical properties and functional versatility make it a valuable tool for the development of innovative therapeutic strategies. As studies continue to uncover new insights into its behavior and applications, the CAS No. 5197-87-5 compound is likely to play an important role in the advancement of modern therapeutics and the development of new treatments for a wide range of medical conditions.